Cas no 87723-98-6 (1,3-Propanedione, 1-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)-)

• Product Name: 1,3-Propanedione, 1-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)-
• CAS No: 87723-98-6
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 653039
• PubChem ID: 13263262
• Update Time: 2025-04-19

1,3-Propanedione, 1-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)-
• 1-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)propane-1,3-dione
• 87723-98-6
• DTXSID40532895
• 1-(2H-1,3-Benzodioxol-5-yl)-3-(4-methylphenyl)propane-1,3-dione

• Inchi： 1S/C17H14O4/c1-11-2-4-12(5-3-11)14(18)9-15(19)13-6-7-16-17(8-13)21-10-20-16/h2-8H,9-10H2,1H3
• InChI Key： UBIWJXHPFRVUEB-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(CC(C3C=CC(C)=CC=3)=O)=O)=CC1=2

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų